(E)-N-(1,3-Benzothiazol-2-ylmethyl)-3-(6-chloropyridin-3-yl)prop-2-enamide

• IUPAC Name: (E)-N-(1,3-benzothiazol-2-ylmethyl)-3-(6-chloropyridin-3-yl)prop-2-enamide
• InChI: InChI=1S/C16H12ClN3OS/c17-14-7-5-11(9-18-14)6-8-15(21)19-10-16-20-12-3-1-2-4-13(12)22-16/h1-9H,10H2,(H,19,21)/b8-6+
• InChI Key: NXYCXWAHNKULDR-SOFGYWHQSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)CNC(=O)C=CC3=CN=C(C=C3)Cl
• Isomeric SMILES: C1=CC=C2C(=C1)N=C(S2)CNC(=O)/C=C/C3=CN=C(C=C3)Cl
• Molecular Formula: C16H12ClN3OS
• Molecular Weight: 329.8 g/mol

Description

(E)-N-(1,3-Benzothiazol-2-ylmethyl)-3-(6-chloropyridin-3-yl)prop-2-enamide, also known as BM-1197, is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications. BM-1197 is a small molecule inhibitor that targets the protein kinase CK2, which is involved in various cellular processes such as cell growth, proliferation, and apoptosis.

Scientific Research Applications

(E)-N-(1,3-Benzothiazol-2-ylmethyl)-3-(6-chloropyridin-3-yl)prop-2-enamide has been studied extensively in vitro and in vivo for its potential therapeutic applications. CK2 has been implicated in various diseases such as cancer, inflammation, and neurodegenerative disorders. (E)-N-(1,3-Benzothiazol-2-ylmethyl)-3-(6-chloropyridin-3-yl)prop-2-enamide has shown promising results in preclinical studies as a potential anticancer agent, as it inhibits the growth and proliferation of cancer cells. It has also been shown to have anti-inflammatory and neuroprotective effects.

Mechanism of Action

(E)-N-(1,3-Benzothiazol-2-ylmethyl)-3-(6-chloropyridin-3-yl)prop-2-enamide is a selective inhibitor of CK2, which is a serine/threonine protein kinase that regulates various cellular processes. CK2 is overexpressed in many cancers and is involved in the regulation of cell growth, proliferation, and survival. (E)-N-(1,3-Benzothiazol-2-ylmethyl)-3-(6-chloropyridin-3-yl)prop-2-enamide inhibits CK2 by binding to the ATP-binding site of the enzyme, thereby preventing its activity.
Biochemical and Physiological Effects:
(E)-N-(1,3-Benzothiazol-2-ylmethyl)-3-(6-chloropyridin-3-yl)prop-2-enamide has been shown to have various biochemical and physiological effects. It inhibits the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis. It also has anti-inflammatory effects by reducing the production of pro-inflammatory cytokines. In addition, (E)-N-(1,3-Benzothiazol-2-ylmethyl)-3-(6-chloropyridin-3-yl)prop-2-enamide has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the advantages of (E)-N-(1,3-Benzothiazol-2-ylmethyl)-3-(6-chloropyridin-3-yl)prop-2-enamide is its selectivity for CK2, which reduces the potential for off-target effects. It also has good pharmacokinetic properties, making it suitable for in vivo studies. However, one limitation of (E)-N-(1,3-Benzothiazol-2-ylmethyl)-3-(6-chloropyridin-3-yl)prop-2-enamide is its low solubility, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of (E)-N-(1,3-Benzothiazol-2-ylmethyl)-3-(6-chloropyridin-3-yl)prop-2-enamide. One area of interest is the development of (E)-N-(1,3-Benzothiazol-2-ylmethyl)-3-(6-chloropyridin-3-yl)prop-2-enamide as a potential anticancer agent. Further studies are needed to determine its efficacy in different cancer types and to optimize its dosing and administration. Another area of interest is the study of (E)-N-(1,3-Benzothiazol-2-ylmethyl)-3-(6-chloropyridin-3-yl)prop-2-enamide in neurodegenerative disorders such as Alzheimer's disease, where CK2 has been implicated in disease pathology. Additionally, the development of more potent and selective CK2 inhibitors based on the structure of (E)-N-(1,3-Benzothiazol-2-ylmethyl)-3-(6-chloropyridin-3-yl)prop-2-enamide is an area of ongoing research.
Conclusion:
In conclusion, (E)-N-(1,3-Benzothiazol-2-ylmethyl)-3-(6-chloropyridin-3-yl)prop-2-enamide is a novel compound with potential therapeutic applications in cancer, inflammation, and neurodegenerative disorders. Its selectivity for CK2 and good pharmacokinetic properties make it a promising candidate for further development as a therapeutic agent. Ongoing research in this field will further elucidate the potential of (E)-N-(1,3-Benzothiazol-2-ylmethyl)-3-(6-chloropyridin-3-yl)prop-2-enamide and its derivatives as therapeutic agents.

Synthesis Methods

(E)-N-(1,3-Benzothiazol-2-ylmethyl)-3-(6-chloropyridin-3-yl)prop-2-enamide can be synthesized through a multistep process that involves the coupling of 2-aminothiazole with 3-(6-chloropyridin-3-yl)acrylic acid, followed by the reduction of the resulting imine and the amidation of the carboxylic acid with N-methyl-N-(tert-butoxycarbonyl)glycine. The final step involves the deprotection of the tert-butoxycarbonyl group to yield (E)-N-(1,3-Benzothiazol-2-ylmethyl)-3-(6-chloropyridin-3-yl)prop-2-enamide.